3-[(4-Fluoro-benzylamino)-methyl]-5,7-dimethyl-1H-quinolin-2-one

• IUPAC Name: 3-[[(4-fluorophenyl)methylamino]methyl]-5,7-dimethyl-1H-quinolin-2-one
• InChI: InChI=1S/C19H19FN2O/c1-12-7-13(2)17-9-15(19(23)22-18(17)8-12)11-21-10-14-3-5-16(20)6-4-14/h3-9,21H,10-11H2,1-2H3,(H,22,23)
• InChI Key: QSIQLRYPUWDAAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C(=O)NC2=C1)CNCC3=CC=C(C=C3)F)C
• Molecular Formula: C19H19FN2O
• Molecular Weight: 310.4 g/mol
• CAS No.: 484025-44-7

Description

Molecular Structure Analysis

The molecular structure of this compound consists of a quinolinone core with a fluoro-benzylamino-methyl group at the 3-position and methyl groups at the 5 and 7 positions.

Scientific Research Applications

Quinoline and Derivatives in Medicinal Chemistry

Quinoline and its derivatives are pivotal in drug development due to their broad spectrum of biological activities. These compounds have been investigated for their therapeutic potential against a range of diseases, including cancer, microbial infections, and inflammatory conditions. Quinolines are fundamental building blocks for novel bioactive compounds, showcasing extensive use in both industrial and synthetic organic chemistry. Their modifications have led to the creation of hybrid molecules combining bioactive heterocyclic moieties to overcome microbial resistance and develop new antimicrobial drugs with novel modes of action (Salahuddin et al., 2023).

Quinoline in Corrosion Inhibition

Quinoline derivatives have found applications as anticorrosive materials due to their ability to form stable chelating complexes with surface metallic atoms, showcasing reasonable effectiveness against metallic corrosion. This application highlights the versatility of quinoline compounds beyond pharmaceuticals, extending their use into materials science (C. Verma et al., 2020).

Quinoline Derivatives in Optoelectronic Materials

The synthesis and application of quinazoline derivatives for electronic devices, including luminescent elements and photoelectric conversion elements, have been explored. Incorporating quinazoline and pyrimidine fragments into π-extended conjugated systems has proven valuable for creating novel optoelectronic materials. Such materials are used in organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs (G. Lipunova et al., 2018).